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Compound Name: Camphene hydrate

CAS No.: 465-31-6

Cat. No.: B15939070

Get Quote

Introduction

Camphene hydrate, a bicyclic monoterpenoid alcohol, is a compound of significant interest in

various fields, including fragrance, synthesis of camphor, and potentially in pharmaceutical

applications. A thorough understanding of its solubility in different solvents is paramount for its

effective use in process design, purification, formulation development, and various research

applications. This technical guide provides an in-depth overview of the solubility of camphene
hydrate, presenting available quantitative data, detailed experimental methodologies for

solubility determination, and a visual representation of the experimental workflow.

While specific quantitative solubility data for camphene hydrate is limited in publicly available

literature, extensive data exists for its close isomer, isoborneol. Due to their structural similarity

as stereoisomers of 2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol, the solubility characteristics of

isoborneol are presented here as a strong proxy for camphene hydrate. It is, however,

recommended to experimentally verify the solubility of camphene hydrate for specific

applications.

Quantitative Solubility Data
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The following tables summarize the mole fraction solubility (x) of isoborneol in several organic

solvents at various temperatures, based on experimental data. This data provides a strong

indication of the solubility behavior of camphene hydrate in these common solvents.

Table 1: Mole Fraction Solubility of Isoborneol in Acetone

Temperature (K) Mole Fraction (x)

296.65 0.3854

301.15 0.4321

306.75 0.4853

312.85 0.5482

318.55 0.6127

324.75 0.6865

Table 2: Mole Fraction Solubility of Isoborneol in Ethanol

Temperature (K) Mole Fraction (x)

296.65 0.1832

302.45 0.2215

308.15 0.2643

313.75 0.3117

319.25 0.3634

325.35 0.4248

Table 3: Mole Fraction Solubility of Isoborneol in p-Cymene
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Temperature (K) Mole Fraction (x)

296.65 0.0812

303.15 0.1024

309.85 0.1287

316.25 0.1593

323.05 0.1965

330.15 0.2412

Table 4: Mole Fraction Solubility of Isoborneol in p-Xylene

Temperature (K) Mole Fraction (x)

296.65 0.0925

303.45 0.1173

310.15 0.1476

317.15 0.1842

324.35 0.2285

331.85 0.2823

Qualitative Solubility of Camphene Hydrate and Isoborneol
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Solvent Camphene Hydrate Isoborneol

Water
Sparingly soluble (est. 863.1

mg/L at 25°C)[1]
Slightly soluble

Alcohol Soluble[1] Readily soluble[2]

Ether - Readily soluble[2]

Chloroform - Readily soluble[2]

Propylene Glycol - Slightly soluble[2]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the gravimetric method, a common and reliable

technique for determining the solubility of a solid compound in a solvent. This protocol can be

readily adapted for camphene hydrate.

Objective: To determine the equilibrium solubility of camphene hydrate in a given solvent at a

specific temperature.

Materials and Equipment:

Camphene hydrate (solute)

Selected solvent

Analytical balance (accurate to ±0.1 mg)

Jacketed glass vessel with a magnetic stirrer

Thermostatic water bath with temperature control (±0.1 K)

Calibrated thermometer or temperature probe

Syringe with a filter (e.g., 0.45 µm PTFE)

Pre-weighed weighing bottles or evaporating dishes
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Drying oven

Fume hood

Procedure:

Preparation:

Add an excess amount of camphene hydrate to a known volume of the selected solvent

in the jacketed glass vessel. The presence of undissolved solid is crucial to ensure

saturation.

Equilibration:

Seal the vessel to prevent solvent evaporation.

Place the vessel in the thermostatic water bath set to the desired temperature.

Commence stirring to facilitate the dissolution process.

Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to ensure that

the concentration of the dissolved camphene hydrate reaches a constant value. The

system is at equilibrium when the concentration of the solute in the solution no longer

changes over time.

Sampling:

After equilibration, stop the stirring and allow the solution to stand undisturbed for at least

2 hours to enable the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant using a pre-heated syringe

fitted with a filter to avoid drawing any solid particles. Pre-heating the syringe to the

experimental temperature prevents premature crystallization of the solute.

Gravimetric Analysis:

Dispense the filtered, saturated solution into a pre-weighed weighing bottle.
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Record the total mass of the weighing bottle and the solution.

Place the weighing bottle in a drying oven at a temperature sufficient to evaporate the

solvent completely without causing sublimation or degradation of the camphene hydrate.

Periodically remove the weighing bottle from the oven and weigh it until a constant mass is

achieved, indicating complete removal of the solvent.

Calculation:

Mass of the dissolved camphene hydrate (m_solute): Subtract the initial mass of the

empty weighing bottle from the final mass of the weighing bottle with the dried residue.

Mass of the solvent (m_solvent): Subtract the mass of the dissolved camphene hydrate
from the total mass of the solution.

Solubility Calculation: The solubility can be expressed in various units:

Grams of solute per 100 grams of solvent: (m_solute / m_solvent) * 100

Mole fraction (x): (m_solute / M_solute) / [(m_solute / M_solute) + (m_solvent /

M_solvent)], where M_solute and M_solvent are the molar masses of camphene
hydrate and the solvent, respectively.

Mandatory Visualization
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1. Preparation

2. Equilibration

3. Sampling

4. Gravimetric Analysis

5. Calculation

Add excess camphene hydrate
to a known volume of solvent

Place in a jacketed glass vessel

Set and maintain constant temperature
with a thermostatic water bath

Stir continuously for 24-48 hours
to reach equilibrium

Stop stirring and allow solid to settle

Withdraw clear supernatant
with a filtered, pre-heated syringe

Dispense solution into a
pre-weighed weighing bottle

Evaporate solvent in a drying oven
until constant mass is achieved

Determine mass of
dissolved solute and solvent

Calculate solubility
(e.g., g/100g solvent, mole fraction)

Click to download full resolution via product page

Caption: Workflow for the gravimetric determination of camphene hydrate solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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